Cas no 51072-66-3 (1-Bromo-4,5-dimethoxy-2-nitrobenzene)

1-Bromo-4,5-dimethoxy-2-nitrobenzene structure
51072-66-3 structure
Product Name:1-Bromo-4,5-dimethoxy-2-nitrobenzene
CAS No:51072-66-3
MF:C8H8BrNO4
MW:262.057421684265
MDL:MFCD00047665
CID:55937
PubChem ID:170968
Update Time:2025-04-18

1-Bromo-4,5-dimethoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-4,5-dimethoxy-2-nitrobenzene
    • 1-Brom-4,5-dimethoxy-2-nitro-benzol
    • 1-bromo-4,5-dimethoxy-2-nitrbenzene
    • 1-bromo-4,5-dimethoxy-2-nitro-benzene
    • 2-bromo-4,5-dimethoxy-nitrobenzene
    • 3-bromo-4-nitroveratrole
    • 4-bromo-1,2-dimethoxy-5-nitrobenzene
    • 4-Bromo-5-nitroveratrole
    • ghl.PD_Mitscher_leg0.927
    • AKOS000298477
    • FT-0639964
    • NS00032200
    • F83162
    • EINECS 256-951-9
    • UNB5D5EU7U
    • Benzene, 1-bromo-4,5-dimethoxy-2-nitro-
    • A871382
    • VERATROLE, 4-BROMO-5-NITRO-
    • 51072-66-3
    • UNII-UNB5D5EU7U
    • SCHEMBL228990
    • EN300-1893503
    • MFCD00047665
    • CS-0238045
    • BB 0244873
    • SY271941
    • 1-Bromo-4,5-dimethoxy-2-nitrobenzene, 99%
    • 3,4-Dimethoxy-6-nitro-bromobenzene
    • FS-4026
    • DTXSID9068615
    • 2-Bromo-4,5-dimethoxynitrobenzene
    • STK295318
    • DTXCID5040964
    • BBL002625
    • 1-Bromo-3,4-dimethoxy-6-nitrobenzene
    • DB-051894
    • MDL： MFCD00047665
    • Inchi： 1S/C8H8BrNO4/c1-13-7-3-5(9)6(10(11)12)4-8(7)14-2/h3-4H,1-2H3
    • InChI Key： DGUDEQARXVYDBS-UHFFFAOYSA-N
    • SMILES： BrC1=CC(=C(C=C1[N+](=O)[O-])OC)OC

Computed Properties

  • Exact Mass: 260.96400
  • Monoisotopic Mass: 260.96367
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.3
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.583
  • Boiling Point: 316.1 °C at 760 mmHg
  • Flash Point: 145 °C
  • Refractive Index: 1.564
  • PSA: 64.28000
  • LogP: 2.89770

1-Bromo-4,5-dimethoxy-2-nitrobenzene Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R20/21/22
  • HazardClass：IRRITANT

1-Bromo-4,5-dimethoxy-2-nitrobenzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Bromo-4,5-dimethoxy-2-nitrobenzene Pricemore >>

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Alichem
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1-Bromo-4,5-dimethoxy-2-nitrobenzene Related Literature

  • 1. LXXVII.—Experiments on the orientation of substituted catechol ethers
    Thomas Gilbert Henry Jones,Robert Robinson J. Chem. Soc. Trans. 1917 111 903
  • 2. 981. Biphenylenes. Part VII. Synthesis of 2,3-dimethoxybiphenylene
    J. M. Blatchly,J. F. W. McOmie,M. L. Watts J. Chem. Soc. 1962 5085
  • 3. Notes
    Henry Burgess,Walter Farmer,James Brierley Firth,Tom Heap,Thomes G. H. Jones,Robert Robinson J. Chem. Soc. 1927 2017
  • 4. 319. The reactivity of the alkylthio-group in nitrogen ring compounds. Part I. A general method for the preparation of symmetrical and unsymmetrical thiacyanines
    J. D. Kendall,H. G. Suggate J. Chem. Soc. 1949 1503
  • 5. The constituents of natural phenolic resins. Part XXIII. The constitution of sesamolin
    Edwin Haslam,Robert D. Haworth J. Chem. Soc. 1955 827

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